3-[(3,5-Di-tert-butyl-4-hydroxyphenyl)sulfanyl]propanoic acid

• CAS No.: 61151-54-0
• Molecular Formula: C17H26O3S
• Molecular Weight: 310.5 g/mol
• IUPAC Name: 3-(3,5-ditert-butyl-4-hydroxyphenyl)sulfanylpropanoic acid
• InChI: InChI=1S/C17H26O3S/c1-16(2,3)12-9-11(21-8-7-14(18)19)10-13(15(12)20)17(4,5)6/h9-10,20H,7-8H2,1-6H3,(H,18,19)
• InChI Key: RHQSQPMTWAHLAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)SCCC(=O)O

Description

3-[(3,5-Di-tert-butyl-4-hydroxyphenyl)sulfanyl]propanoic acid is a useful research compound. Its molecular formula is C17H26O3S and its molecular weight is 310.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-[[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]thio]propanoate (1.0 g, 3 mmole) was added to a clear solution of lithium hydroxide hydrate (0.64 g, 15 mmole) in methanol (15 ml). Water was added until the solution became cloudy and the mixture was then stirred overnight. The mixture was concentrated to about 10 ml and acidified with cold (5° ) 10% hydrochloric acid. The resultant precipitate was collected by filtration, washed with water, and air dried Recrystallization from cyclohexane gave the title compound, m.p. 108°-110°.